Cas no 39774-19-1 (1(2H)-Isoquinolinone, 2-ethyl-3-methyl-)
39774-19-1 structure
Product Name:1(2H)-Isoquinolinone, 2-ethyl-3-methyl-
CAS No:39774-19-1
MF:C12H13NO
MW:187.237723112106
CID:1511021
PubChem ID:12745643
Update Time:2025-04-21
1(2H)-Isoquinolinone, 2-ethyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Isoquinolinone, 2-ethyl-3-methyl-
- 2-Ethyl-3-methyl-1(2H)-isoquinolinone
- 39774-19-1
- DTXSID801287372
- SCHEMBL12506518
-
- Inchi: 1S/C12H13NO/c1-3-13-9(2)8-10-6-4-5-7-11(10)12(13)14/h4-8H,3H2,1-2H3
- InChI Key: LFEOHXMWDZLMLE-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C=C(C)N1CC
Computed Properties
- Exact Mass: 187.09979
- Monoisotopic Mass: 187.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
1(2H)-Isoquinolinone, 2-ethyl-3-methyl- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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